Cas no 97818-85-4 (Piperazine, 1-[2-[4-[(1Z)-1,2-diphenyl-1-butenyl]phenoxy]ethyl]-)

• Product name: Piperazine, 1-[2-[4-[(1Z)-1,2-diphenyl-1-butenyl]phenoxy]ethyl]-
• CAS No: 97818-85-4
• MF: C₂₈H₃₂N₂O
• MW: 412.566487312317
• CID: 2820361

Piperazine, 1-[2-[4-[(1Z)-1,2-diphenyl-1-butenyl]phenoxy]ethyl]- Chemical and Physical Properties

Names and Identifiers

• Piperazine, 1-[2-[4-[(1Z)-1,2-diphenyl-1-butenyl]phenoxy]ethyl]-
• 1-{2-[4-(1,2-Diphenylbut-1-en-1-yl)phenoxy]ethyl}piperazine

• Inchi： 1S/C28H32N2O/c1-2-27(23-9-5-3-6-10-23)28(24-11-7-4-8-12-24)25-13-15-26(16-14-25)31-22-21-30-19-17-29-18-20-30/h3-16,29H,2,17-22H2,1H3
• InChI Key： IFDAIDIIWPDTHT-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)C(C1C=CC=CC=1)=C(C1C=CC=CC=1)CC)CCN1CCNCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 533
• Topological Polar Surface Area: 24.5
• XLogP3: 6.5